8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-(2,5-dimethylbenzyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione
Description
8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-(2,5-dimethylbenzyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H26N6O2 and its molecular weight is 406.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
One area of research has been the synthesis of derivatives with potential anticancer properties. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, which may exhibit structural similarities or share synthetic pathways with the compound , have shown potent cytotoxic activities against cancer cell lines, with some compounds demonstrating curative potential in animal models of colon tumors (Deady et al., 2003).
Metal Complexes and Nucleobase Recognition
Another field involves the study of metal complexes of pyrazolylpurine derivatives, exploring their use as models for metal-mediated base pairs in nucleic acids. This research highlights the compound's potential in developing artificial nucleobases for specific recognition and interaction with canonical nucleobases (Sinha et al., 2015).
Bitter Modifying Flavour Compounds
The compound has also been mentioned in studies focused on the synthesis and toxicological evaluation of novel bitter modifying flavour compounds. These compounds, including structurally related derivatives, have been assessed for safety in food and beverage applications, highlighting a unique intersection between chemical synthesis and sensory science (Karanewsky et al., 2016).
Antimicrobial and Antiviral Activities
Research on tricyclic triazino and triazolo[4,3-e]purine derivatives has revealed their potential for antimicrobial and antiviral activities. Such studies underscore the chemical versatility and potential therapeutic applications of these compounds, including their structural relatives, in treating infectious diseases (Ashour et al., 2012).
properties
IUPAC Name |
1-[(2,5-dimethylphenyl)methyl]-8-(3,5-dimethylpyrazol-1-yl)-7-ethyl-3-methylpurine-2,6-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6O2/c1-7-26-18-19(23-21(26)28-16(5)11-15(4)24-28)25(6)22(30)27(20(18)29)12-17-10-13(2)8-9-14(17)3/h8-11H,7,12H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXDABAMGIIKGTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CC4=C(C=CC(=C4)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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